Cas no 2679938-22-6 ((3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid)
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679938-22-6
- EN300-28281853
- (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid
-
- Inchi: 1S/C10H10F3NO4/c1-5-2-3-7(18-5)6(4-8(15)16)14-9(17)10(11,12)13/h2-3,6H,4H2,1H3,(H,14,17)(H,15,16)/t6-/m0/s1
- InChI Key: UVHSHNUOZCCGLC-LURJTMIESA-N
- SMILES: FC(C(N[C@@H](CC(=O)O)C1=CC=C(C)O1)=O)(F)F
Computed Properties
- Exact Mass: 265.05619229g/mol
- Monoisotopic Mass: 265.05619229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.5Ų
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281853-1g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 1g |
$857.0 | 2023-09-09 | ||
| Enamine | EN300-28281853-5g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 5g |
$2485.0 | 2023-09-09 | ||
| Enamine | EN300-28281853-10g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 10g |
$3683.0 | 2023-09-09 | ||
| Enamine | EN300-28281853-0.05g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 0.05g |
$719.0 | 2025-03-19 | |
| Enamine | EN300-28281853-0.1g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 0.1g |
$755.0 | 2025-03-19 | |
| Enamine | EN300-28281853-0.25g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 0.25g |
$789.0 | 2025-03-19 | |
| Enamine | EN300-28281853-0.5g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 0.5g |
$823.0 | 2025-03-19 | |
| Enamine | EN300-28281853-1.0g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-28281853-2.5g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-28281853-5.0g |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid |
2679938-22-6 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 |
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid
Introduction to (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic Acid (CAS No. 2679938-22-6)
(3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679938-22-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a chiral center at the 3-position, which is crucial for its biological activity and interaction with target enzymes and receptors.
The presence of a trifluoroacetamido group in the molecular structure enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for drug design. This group also contributes to the compound's lipophilicity, which is a critical factor in determining its absorption and distribution within the body. Additionally, the 5-methylfuran-2-yl moiety introduces a heterocyclic aromatic ring, which is known to exhibit various pharmacological effects.
In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate biological activity. The introduction of fluorine into pharmaceuticals can lead to improved binding affinity, reduced metabolic degradation, and enhanced pharmacokinetic properties. The specific arrangement of atoms in (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid makes it a promising candidate for further investigation in this area.
Current research in medicinal chemistry has focused on leveraging chiral molecules to develop enantiomerically pure drugs that exhibit higher efficacy and fewer side effects. The stereochemistry of (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid plays a pivotal role in determining its biological profile. Studies have shown that the (S)-enantiomer may possess distinct pharmacological properties compared to its (R)-counterpart, making it an important focus for synthetic chemists.
The compound's structural features also make it a valuable tool for mechanistic studies in enzymology. The trifluoroacetamido group can serve as a probe to understand enzyme-substrate interactions, while the furan ring provides a scaffold for further derivatization. Researchers have utilized computational methods to predict the binding modes of this compound with various enzymes, which has provided insights into its potential mechanisms of action.
One of the most compelling aspects of (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid is its potential application in treating inflammatory diseases. The combination of a heterocyclic aromatic ring and a fluorinated amide suggests that it may interact with inflammatory pathways effectively. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling molecules involved in the inflammatory response.
The synthesis of this compound presents unique challenges due to its complex stereochemistry and functional groups. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.
In conclusion, (3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid (CAS No. 2679938-22-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center, trifluoroacetamido group, and furan ring, make it an attractive candidate for drug development. Ongoing studies aim to fully elucidate its biological activities and explore its therapeutic applications in various disease states.
2679938-22-6 ((3S)-3-(5-methylfuran-2-yl)-3-(trifluoroacetamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)